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Compound of Interest

Compound Name: Galmic

Cat. No.: B1264387 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of investigational compounds like Galmic are paramount to ensuring a secure

laboratory environment and maintaining regulatory compliance. This guide provides immediate,

essential safety and logistical information for the proper management and disposal of Galmic.

Disclaimer: As a selective, non-peptide agonist at the galanin receptors, Galmic should be

handled as a potent and hazardous compound.[1] A specific Safety Data Sheet (SDS) for

Galmic is not publicly available. Therefore, the following procedures are based on best

practices for the disposal of investigational and hazardous pharmaceutical waste. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines, as local regulations may vary.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to handle Galmic with the

appropriate Personal Protective Equipment (PPE).

Gloves: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

Eye/Face Protection: Use safety glasses with side shields or a face shield to protect against

splashes or airborne particles.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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Ventilation: All handling of Galmic powder and concentrated solutions should be conducted

in a certified chemical fume hood to minimize inhalation exposure.

In the event of accidental exposure, follow standard first aid procedures and seek immediate

medical attention.

Galmic: Key Data
The following table summarizes key quantitative data for Galmic. This information is crucial for

risk assessment and the development of appropriate handling protocols.

Property Value

Molecular Formula C₅₁H₆₀N₁₀O₁₁

Molar Mass 989.100 g·mol⁻¹

Hydrogen Bond Acceptors 18

Hydrogen Bond Donors 7

Rotatable Bonds 16

Topological Polar Surface Area 305.01 Å²

XLogP 4.09

Affinity (Kᵢ) 34.2 µM for GalR1 receptors

Data sourced from IUPHAR/BPS Guide to PHARMACOLOGY and other scientific publications.

[2][3][4][5]

Experimental Protocol: Step-by-Step Disposal of
Galmic
The disposal of Galmic must be managed as hazardous waste. The primary and most

recommended method for the final disposal of this type of waste is high-temperature

incineration by a licensed hazardous waste management company.[6][7]

Step 1: Waste Identification and Segregation
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Properly segregate all waste streams that have come into contact with Galmic. Do not mix

hazardous waste with non-hazardous waste.

Unused/Expired Product: The original vial or container with pure Galmic.

Contaminated Labware: Items such as pipette tips, vials, flasks, and plates that have been in

direct contact with Galmic.

Contaminated PPE: Gloves, disposable lab coats, and other protective gear that are

contaminated.

Aqueous Waste: Liquid waste containing dissolved Galmic.

Step 2: Waste Containerization and Labeling
Use designated, leak-proof hazardous waste containers that are compatible with the waste

type.

Solid Waste: Place unused product, contaminated labware, and contaminated PPE into a

designated hazardous waste container.

Liquid Waste: Collect aqueous waste in a separate, sealed, and clearly labeled hazardous

waste container.

Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag. The

label must include:

The full chemical name: "Galmic"

The name of the Principal Investigator (PI)

The laboratory location (building and room number)

Contact information

Accumulation start date

Step 3: Storage
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Store all hazardous waste in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.[8] Ensure that incompatible waste types are segregated to prevent reactions.

Step 4: Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[8] Do not dispose of Galmic or any contaminated materials

down the drain or in the regular trash.[9]

Galmic Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Galmic
waste in a laboratory setting.
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Galmic Disposal Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1264387?utm_src=pdf-body-img
https://www.benchchem.com/product/b1264387?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Galmic - Wikipedia [en.wikipedia.org]

2. [PDF] Galmic, a nonpeptide galanin receptor agonist, affects behaviors in seizure, pain,
and forced-swim tests. | Semantic Scholar [semanticscholar.org]

3. galmic | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

4. researchgate.net [researchgate.net]

5. Galmic, a nonpeptide galanin receptor agonist, affects behaviors in seizure, pain, and
forced-swim tests - PubMed [pubmed.ncbi.nlm.nih.gov]

6. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

7. theaspd.com [theaspd.com]

8. research.cuanschutz.edu [research.cuanschutz.edu]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Galmic].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264387#galmic-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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